Cas no 142769-31-1 (2-(Benzyloxy)-4-methylaniline Hydrochloride)

• Product name: 2-(Benzyloxy)-4-methylaniline Hydrochloride
• CAS No: 142769-31-1
• MF: C₁₄H₁₆ClNO
• MW: 249.735942840576
• CID: 1316701
• PubChem ID: 46735567

2-(Benzyloxy)-4-methylaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-2-(phenylmethoxy)-, hydrochloride
• 2-(Benzyloxy)-4-methylaniline hydrochloride
• SB80776
• 142769-31-1
• AKOS015846801
• A1-05111
• 2-(BENZYLOXY)-4-METHYLANILINEHYDROCHLORIDE
• 4-methyl-2-phenylmethoxyaniline;hydrochloride
• 2-(Benzyloxy)-4-methylaniline Hydrochloride

• Inchi： InChI=1S/C14H15NO.ClH/c1-11-7-8-13(15)14(9-11)16-10-12-5-3-2-4-6-12;/h2-9H,10,15H2,1H3;1H
• InChI Key： VOVNTIGTPXJWHJ-UHFFFAOYSA-N
• SMILES： Cc1ccc(c(c1)OCc2ccccc2)N.Cl

Computed Properties

• Exact Mass: 249.09218
• Monoisotopic Mass: 249.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

2-(Benzyloxy)-4-methylaniline Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Benzyloxy)-4-methylaniline Hydrochloride

Introduction to 2-(Benzyloxy)-4-methylaniline Hydrochloride (CAS No. 142769-31-1)

2-(Benzyloxy)-4-methylaniline Hydrochloride (CAS No. 142769-31-1) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 4-Methyl-N-benzyl-o-phenylenediamine hydrochloride, is a derivative of aniline and is characterized by its unique structural features, including a benzyloxy group and a methyl substituent on the aromatic ring. These characteristics contribute to its reactivity and potential utility in various synthetic processes and medicinal chemistry applications.

The chemical structure of 2-(Benzyloxy)-4-methylaniline Hydrochloride consists of an aniline core with a benzyloxy group at the ortho position and a methyl group at the para position. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility in organic solvents and improved stability under various reaction conditions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly those used in pharmaceuticals and fine chemicals.

In recent years, there has been growing interest in the use of 2-(Benzyloxy)-4-methylaniline Hydrochloride as a building block for the development of novel drugs. Research has shown that this compound can serve as a precursor for the synthesis of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases.

The hydrochloride salt form of 2-(Benzyloxy)-4-methylaniline is particularly advantageous due to its enhanced water solubility and stability. This form facilitates its use in aqueous solutions, which is crucial for many pharmaceutical applications. Additionally, the hydrochloride salt form can improve the bioavailability of the compound when administered orally or parenterally, enhancing its therapeutic potential.

The synthesis of 2-(Benzyloxy)-4-methylaniline Hydrochloride typically involves several steps, starting from commercially available starting materials. One common synthetic route involves the reaction of 4-methylaniline with benzyl chloride to form the benzyloxy derivative, followed by protonation with hydrochloric acid to obtain the hydrochloride salt. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 2-(Benzyloxy)-4-methylaniline Hydrochloride should be managed with care due to its potential health hazards associated with exposure to anilines and their derivatives. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of 2-(Benzyloxy)-4-methylaniline Hydrochloride is another important consideration. Efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce the environmental footprint of its production. Green chemistry principles are increasingly being applied to ensure that the synthesis and use of this compound align with environmental standards.

In conclusion, 2-(Benzyloxy)-4-methylaniline Hydrochloride (CAS No. 142769-31-1) is a valuable compound with a wide range of applications in pharmaceuticals and fine chemicals. Its unique structural features and chemical properties make it an important intermediate in the synthesis of biologically active molecules. Ongoing research continues to explore new avenues for its use, highlighting its significance in modern medicinal chemistry.